N-(1,3-benzoxazol-2-yl)-N-methylcyclohexanecarboxamide

• IUPAC Name: N-(1,3-benzoxazol-2-yl)-N-methylcyclohexanecarboxamide
• InChI: InChI=1S/C15H18N2O2/c1-17(14(18)11-7-3-2-4-8-11)15-16-12-9-5-6-10-13(12)19-15/h5-6,9-11H,2-4,7-8H2,1H3
• InChI Key: ZAAOOLXGWOBBDP-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=NC2=CC=CC=C2O1)C(=O)C3CCCCC3
• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol

Description

N-(1,3-benzoxazol-2-yl)-N-methylcyclohexanecarboxamide, also known as Bmcc, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. Bmcc is a cyclic amide that contains a benzoxazole ring, which is a heterocyclic aromatic compound. The compound has been synthesized using different methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

N-(1,3-benzoxazol-2-yl)-N-methylcyclohexanecarboxamide has been studied extensively for its potential applications in various fields. In the field of medicinal chemistry, N-(1,3-benzoxazol-2-yl)-N-methylcyclohexanecarboxamide has been investigated for its potential use as a drug candidate due to its ability to interact with certain receptors in the body. It has also been studied for its potential use in the treatment of certain diseases such as cancer and Alzheimer's disease.

Mechanism of Action

The mechanism of action of N-(1,3-benzoxazol-2-yl)-N-methylcyclohexanecarboxamide involves its interaction with certain receptors in the body. Specifically, N-(1,3-benzoxazol-2-yl)-N-methylcyclohexanecarboxamide has been shown to interact with the 5-HT6 receptor, which is a G protein-coupled receptor that is involved in various physiological processes. The binding of N-(1,3-benzoxazol-2-yl)-N-methylcyclohexanecarboxamide to this receptor results in the modulation of various signaling pathways, which can have a range of effects on the body.
Biochemical and Physiological Effects:
N-(1,3-benzoxazol-2-yl)-N-methylcyclohexanecarboxamide has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that N-(1,3-benzoxazol-2-yl)-N-methylcyclohexanecarboxamide can inhibit the growth of certain cancer cells by inducing apoptosis. Additionally, N-(1,3-benzoxazol-2-yl)-N-methylcyclohexanecarboxamide has been shown to have neuroprotective effects in animal models of Alzheimer's disease. N-(1,3-benzoxazol-2-yl)-N-methylcyclohexanecarboxamide has also been shown to have anxiolytic effects in animal models of anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1,3-benzoxazol-2-yl)-N-methylcyclohexanecarboxamide in lab experiments is its ability to selectively interact with certain receptors in the body. This allows researchers to study specific signaling pathways and physiological processes. However, one limitation of using N-(1,3-benzoxazol-2-yl)-N-methylcyclohexanecarboxamide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(1,3-benzoxazol-2-yl)-N-methylcyclohexanecarboxamide. One area of research is the development of N-(1,3-benzoxazol-2-yl)-N-methylcyclohexanecarboxamide derivatives that have improved pharmacological properties. Another area of research is the investigation of N-(1,3-benzoxazol-2-yl)-N-methylcyclohexanecarboxamide's potential use in the treatment of other diseases such as depression and schizophrenia. Additionally, further studies are needed to fully understand the mechanism of action of N-(1,3-benzoxazol-2-yl)-N-methylcyclohexanecarboxamide and its effects on the body.
In conclusion, N-(1,3-benzoxazol-2-yl)-N-methylcyclohexanecarboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of N-(1,3-benzoxazol-2-yl)-N-methylcyclohexanecarboxamide in various fields.

Synthesis Methods

The synthesis of N-(1,3-benzoxazol-2-yl)-N-methylcyclohexanecarboxamide can be achieved through different methods. One of the most commonly used methods involves the reaction of 2-aminobenzoic acid with cyclohexanone in the presence of a catalyst such as acetic anhydride. The resulting product is then treated with methylamine to produce N-(1,3-benzoxazol-2-yl)-N-methylcyclohexanecarboxamide. Other methods involve the use of different starting materials and catalysts.